Cas no 50460-00-9 (Ethanone, 1-(4-benzoyl-2-thienyl)-)
50460-00-9 structure
Product Name:Ethanone, 1-(4-benzoyl-2-thienyl)-
CAS No:50460-00-9
MF:C13H10O2S
MW:230.282302379608
CID:1572445
PubChem ID:728031
Update Time:2025-04-21
Ethanone, 1-(4-benzoyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(4-benzoyl-2-thienyl)-
- 1-(4-benzoylthiophen-2-yl)ethanone
- 2-acetyl-4-benzoylthiophene
- DTXSID00352495
- AKOS003809485
- 50460-00-9
-
- Inchi： 1S/C13H10O2S/c1-9(14)12-7-11(8-16-12)13(15)10-5-3-2-4-6-10/h2-8H,1H3
- InChI Key： QVCRXOJHGYLCPC-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1C(C)=O)C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 230.0402
- Monoisotopic Mass: 230.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- PSA: 34.14
Ethanone, 1-(4-benzoyl-2-thienyl)- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
50460-00-9 (Ethanone, 1-(4-benzoyl-2-thienyl)-) Related Products
- 13679-73-7(1-(4-Methylthiophen-2-yl)ethanone)
- 41907-99-7(5-Acetylthiophene-3-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
